Cas no 1247728-15-9 (2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide)

• Product Name: 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide
• CAS No: 1247728-15-9
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 2161944
• Update Time: 2025-10-22

2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(1-methyl-pyrrolidin-3-yl)-acetamide
• 2-Chloro-N-(1-methylpyrrolidin-3-yl)acetamide
• (R)-2-Chloro-N-(1-methylpyrrolidin-3-yl)acetamide
• (S)-2-Chloro-N-(1-methylpyrrolidin-3-yl)acetamide
• AM91271
• 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide

• Inchi： 1S/C7H13ClN2O/c1-10-3-2-6(5-10)9-7(11)4-8/h6H,2-5H2,1H3,(H,9,11)
• InChI Key： BHOYQUAPSIVNDH-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 32.299

Additional information on 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide

Recent Advances in the Study of 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide (CAS: 1247728-15-9)

2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide (CAS: 1247728-15-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of both chloro and acetamide functional groups, along with the pyrrolidine moiety, makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent research has focused on the synthesis and pharmacological evaluation of 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of novel kinase inhibitors. The study highlighted the compound's ability to interact with specific amino acid residues in the ATP-binding pocket of kinases, suggesting its potential as a scaffold for targeted cancer therapies. Furthermore, the compound's pharmacokinetic properties, including its solubility and metabolic stability, were evaluated, providing valuable insights for future drug design.

Another significant area of research involves the use of 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide in the synthesis of neuroactive compounds. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported its utility in the development of ligands for neurotransmitter receptors. The study found that derivatives of this compound exhibited high affinity for dopamine and serotonin receptors, indicating potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. The researchers also noted the compound's favorable blood-brain barrier penetration, a critical factor for central nervous system-targeted drugs.

In addition to its pharmacological applications, 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide has been investigated for its role in chemical biology. A study in Chemical Communications (2023) explored its use as a chemical probe to study protein-ligand interactions. The compound's ability to form covalent bonds with cysteine residues was leveraged to map binding sites on target proteins, providing a powerful tool for understanding molecular mechanisms in disease pathways. This approach has opened new avenues for the identification of drug targets and the development of covalent inhibitors.

Despite these promising findings, challenges remain in the optimization of 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide for clinical use. Issues such as selectivity and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have facilitated the design of more selective derivatives, as reported in a 2024 study in the Journal of Chemical Information and Modeling. The integration of machine learning algorithms has further accelerated the identification of optimal structural modifications.

In conclusion, 2-Chloro-N-(1-methyl-pyrrolidin-3-yl)-acetamide (CAS: 1247728-15-9) represents a promising compound with diverse applications in drug discovery and chemical biology. Recent studies have elucidated its potential as a kinase inhibitor scaffold, a neuroactive ligand, and a chemical probe. Ongoing research aims to overcome existing challenges and harness its full therapeutic potential. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.